2-methoxy-6-methyl-3-[5-(3-pyridinyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 3-(2-methoxy-6-methylpyridin-3-yl)-5-pyridin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C14H12N4O2/c1-9-5-6-11(14(16-9)19-2)12-17-13(20-18-12)10-4-3-7-15-8-10/h3-8H,1-2H3
• InChI Key: GKETWMURHWJVFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)C2=NOC(=N2)C3=CN=CC=C3)OC
• Molecular Formula: C14H12N4O2
• DSSTOX Substance ID: DTXSID501323048
• Molecular Weight: 268.27 g/mol
• Solubility: 14.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 701275-32-3

Description

2-methoxy-6-methyl-3-[5-(3-pyridinyl)-1,2,4-oxadiazol-3-yl]pyridine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as MPO, and it has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for drugs and bioactive compounds. For example, Omeprazole, a pyridine derivative, is known to inhibit gastric acid secretion.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. Information about the safety and hazards of a compound can be found in its Material Safety Data Sheet (MSDS).

Future Directions

The future directions in the study of a compound could involve exploring its potential applications, developing more efficient synthesis methods, studying its reactivity, and more. For pyridine derivatives, potential areas of research could include their use in the synthesis of pharmaceuticals, agrochemicals, and materials.